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Compound of Interest

Compound Name:
6,8-Dibromo-2-[3-

(trifluoromethyl)phenyl]quinoline

CAS No.: 865659-04-7

Cat. No.: B2734419

Get Quote

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a

pyridine ring, is a cornerstone of medicinal chemistry.[1] Its unique structural and electronic

properties have made it a versatile scaffold for the development of a wide range of therapeutic

agents with diverse pharmacological activities, including anticancer, antimalarial, antibacterial,

and anti-inflammatory properties.[2][3] The strategic substitution of the quinoline core allows for

the fine-tuning of a molecule's physicochemical properties, such as lipophilicity and metabolic

stability, thereby enhancing its drug-like characteristics and biological activity.[4]

This technical guide provides a comprehensive overview of the synthesis, characterization, and

potential applications of a specific, potentially novel quinoline derivative: 6,8-Dibromo-2-[3-
(trifluoromethyl)phenyl]quinoline. While a specific CAS number for this compound is not

readily available in public databases, suggesting its novelty, its structure combines several key

pharmacophores known to impart significant biological activity. The presence of bromine atoms

at the 6 and 8 positions, coupled with a trifluoromethylphenyl group at the 2-position, suggests

a strong potential for this molecule in drug discovery, particularly in oncology and infectious

diseases.[5] This guide will, therefore, draw upon established principles and data from closely

related analogues to provide a robust framework for its synthesis and evaluation.
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Molecular Structure and Physicochemical
Properties
The molecular structure of 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline is presented

below:

Caption: Molecular structure of 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline.

Predicted Physicochemical Properties
The physicochemical properties of this molecule can be predicted based on the contributions of

its constituent parts.
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Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C₁₆H₈Br₂F₃N
Based on the molecular

structure.

Molecular Weight 455.05 g/mol
Calculated from the molecular

formula.

Appearance
Likely a solid at room

temperature.

The high molecular weight and

planar aromatic structure

suggest a solid state.

Solubility

Poorly soluble in water; soluble

in organic solvents like DCM,

EtOAc, and DMSO.

The large, nonpolar aromatic

surface area and lack of

hydrogen bond donors suggest

low aqueous solubility.

Lipophilicity (logP) High

The presence of two bromine

atoms and a trifluoromethyl

group significantly increases

lipophilicity.[4]

pKa Weakly basic

The nitrogen atom in the

quinoline ring is basic, but its

basicity is reduced by the

electron-withdrawing effects of

the bromine and trifluoromethyl

groups.[2]

Synthesis of 6,8-Dibromo-2-[3-
(trifluoromethyl)phenyl]quinoline
The Friedländer annulation is a robust and versatile method for the synthesis of polysubstituted

quinolines.[6] This approach involves the condensation of a 2-aminoaryl aldehyde or ketone

with a compound containing an α-methylene group. For the synthesis of the target molecule, a

plausible route involves the reaction of 2-amino-3,5-dibromobenzaldehyde with 3'-

(trifluoromethyl)acetophenone.
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Proposed Synthetic Workflow

Reactants

Reaction Conditions Workup & Purification Product
2-amino-3,5-dibromobenzaldehyde

Base Catalyst (e.g., KOH)

Condensation

3'-(trifluoromethyl)acetophenone

Solvent (e.g., Ethanol) RefluxCyclization Cooling & Precipitation Filtration Recrystallization or Column Chromatography 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 6,8-Dibromo-2-[3-
(trifluoromethyl)phenyl]quinoline via Friedländer Annulation.

Detailed Experimental Protocol
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, add 2-amino-3,5-dibromobenzaldehyde (1.0 mmol), 3'-(trifluoromethyl)acetophenone

(1.1 mmol), and ethanol (20 mL).

Catalyst Addition: While stirring, add a catalytic amount of potassium hydroxide (0.2 mmol).

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Workup: After completion, allow the reaction mixture to cool to room temperature. The

product may precipitate out of the solution. If not, slowly add cold water to induce

precipitation.

Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica

gel to afford the pure 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline.
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Potential Therapeutic Applications and Biological
Activity
The structural motifs present in 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline suggest

a strong potential for biological activity, particularly in the areas of oncology and microbiology.

Anticancer Potential
The 6,8-dibromoquinoline scaffold is a known pharmacophore in the design of anticancer

agents.[5] The introduction of a trifluoromethyl group can further enhance anticancer activity by

increasing the molecule's ability to penetrate cell membranes and by improving its metabolic

stability.[4]

Hypothesized Mechanism of Anticancer Action:

Quinoline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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